3-(2-chlorophenyl)-4-[(E)-[4-(diethylamino)-2-hydroxyphenyl]methylideneamino]-1H-1,2,4-triazole-5-thione

• CAS No.: 478254-14-7
• Molecular Formula: C19H20ClN5OS
• Molecular Weight: 401.9 g/mol
• IUPAC Name: 3-(2-chlorophenyl)-4-[(E)-[4-(diethylamino)-2-hydroxyphenyl]methylideneamino]-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C19H20ClN5OS/c1-3-24(4-2)14-10-9-13(17(26)11-14)12-21-25-18(22-23-19(25)27)15-7-5-6-8-16(15)20/h5-12,26H,3-4H2,1-2H3,(H,23,27)/b21-12+
• InChI Key: GBCQXDYDTICGJH-CIAFOILYSA-N
• Isomeric SMILES: CCN(CC)C1=CC(=C(C=C1)/C=N/N2C(=NNC2=S)C3=CC=CC=C3Cl)O
• Canonical SMILES: CCN(CC)C1=CC(=C(C=C1)C=NN2C(=NNC2=S)C3=CC=CC=C3Cl)O

Description

This compound belongs to the 1,2,4-triazole-5-thione class, characterized by a heterocyclic core with a sulfur atom at position 3. The triazole ring is substituted at position 3 with a 2-chlorophenyl group and at position 4 with an (E)-configured Schiff base derived from 4-(diethylamino)-2-hydroxybenzaldehyde. The Schiff base introduces a diethylamino group (electron-donating) and a phenolic hydroxyl group, which may enhance solubility via hydrogen bonding and polar interactions.

Biological Activity

3-(2-chlorophenyl)-4-[(E)-[4-(diethylamino)-2-hydroxyphenyl]methylideneamino]-1H-1,2,4-triazole-5-thione is a complex organic compound notable for its unique structure that combines a triazole ring, a chlorophenyl group, and a diethylamino group. This compound is of interest due to its potential biological activities, which include antimicrobial, antifungal, and anticancer properties.

Chemical Structure and Properties

The molecular formula of the compound is C19H20ClN5OS, with a molecular weight of approximately 427.5 g/mol. The presence of multiple functional groups contributes to its chemical reactivity and biological activity. The triazole ring is particularly significant as it is known to interact with various biological targets.

Antimicrobial Activity

Research indicates that compounds with triazole rings exhibit significant antimicrobial properties. In particular, studies have shown that derivatives similar to 3-(2-chlorophenyl)-4-[(E)-[4-(diethylamino)-2-hydroxyphenyl]methylideneamino]-1H-1,2,4-triazole-5-thione possess varying degrees of effectiveness against different microorganisms.

Table 1: Antimicrobial Activity Against Various Microorganisms

Compound	Concentration (%)	Inhibition Zone (mm)	Bacterial Species	Fungal Species
4a	1	14	Staphylococcus aureus	Candida albicans
4b	1	16	Klebsiella pneumoniae	Candida albicans
4c	1	5	Escherichia coli	Moderate activity

In this study, compounds containing electron-donating groups showed enhanced antibacterial activity compared to those with electron-withdrawing groups, suggesting that the electronic nature of substituents on the triazole ring can significantly influence biological activity .

Anticancer Activity

The potential anticancer properties of this compound are also noteworthy. Compounds with similar structural features have been shown to inhibit the growth of various cancer cell lines. For instance, benzothiazole derivatives have demonstrated potent growth inhibition in breast, colon, ovarian, and renal tumor cell lines. The metabolism of these compounds plays a crucial role in their anticancer efficacy through the generation of active metabolites that can induce cytotoxic effects .

The mechanism by which 3-(2-chlorophenyl)-4-[(E)-[4-(diethylamino)-2-hydroxyphenyl]methylideneamino]-1H-1,2,4-triazole-5-thione exerts its biological effects involves interaction with specific enzymes or receptors. Preliminary studies suggest that this compound may effectively bind to certain biological targets involved in disease processes, potentially leading to therapeutic effects through inhibition or activation pathways. Further research is necessary to elucidate the specific mechanisms involved.

Case Studies

Several case studies have been conducted to evaluate the biological activity of triazole-based compounds:

• Study on Antimicrobial Efficacy : A recent study assessed the antimicrobial properties of synthesized triazole derivatives against Gram-positive and Gram-negative bacteria as well as fungi. The results indicated that certain derivatives exhibited strong inhibitory effects against Staphylococcus aureus and Klebsiella pneumoniae while showing moderate activity against Candida albicans .
• Anticancer Activity Assessment : Another study focused on evaluating the cytotoxic effects of triazole compounds on various cancer cell lines. Results showed significant growth inhibition in breast and colon cancer cells, highlighting the potential application of these compounds in cancer therapy .

Scientific Research Applications

Antimicrobial Activity

Triazole derivatives are known for their antimicrobial properties. Several studies have shown that compounds similar to 3-(2-chlorophenyl)-4-[(E)-[4-(diethylamino)-2-hydroxyphenyl]methylideneamino]-1H-1,2,4-triazole-5-thione exhibit potent antibacterial and antifungal activities. For instance, some synthesized triazole hybrids demonstrated significant efficacy against methicillin-resistant Staphylococcus aureus (MRSA) with minimum inhibitory concentrations (MIC) as low as 0.25 µg/mL, indicating their potential as effective antimicrobial agents .

Anticancer Properties

Research has highlighted the anticancer potential of triazole derivatives. In vitro studies have shown that certain triazole-based compounds exhibit cytotoxic effects against various cancer cell lines, including melanoma and breast cancer. For example, one study reported that a triazole derivative had IC50 values of 51 nM against MKN-45 cells, significantly outperforming conventional chemotherapeutics like sorafenib . This suggests that the compound could be a promising candidate for further development in cancer therapy.

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is crucial for optimizing the efficacy of triazole derivatives. The presence of specific functional groups can enhance biological activity. For example, electron-donating groups on the phenyl ring have been shown to favor antimicrobial activity . The incorporation of a diethylamino group in the compound is hypothesized to enhance its lipophilicity and cellular uptake, contributing to its biological effectiveness.

Synthetic Pathways

The synthesis of 3-(2-chlorophenyl)-4-[(E)-[4-(diethylamino)-2-hydroxyphenyl]methylideneamino]-1H-1,2,4-triazole-5-thione typically involves multi-step reactions starting from simpler precursors. The process often includes the formation of hydrazones and subsequent cyclization to yield the desired triazole structure .

Comparative Analysis of Triazole Derivatives

Compound Name	Biological Activity	MIC/IC50 Values	References
Compound A	Antibacterial	0.25 µg/mL
Compound B	Anticancer	51 nM
Compound C	Antifungal	0.5 µg/mL

Comparison with Similar Compounds

Structural and Substituent Variations

The following table summarizes key structural differences between the target compound and analogous triazole derivatives:

Compound Name / ID	Substituents at Position 3	Substituents at Position 4	Key Functional Groups	Molecular Formula
Target Compound	2-Chlorophenyl	(E)-[4-(Diethylamino)-2-hydroxyphenyl]methylideneamino	-NH(C₂H₅)₂, -OH, Cl	C₂₀H₂₀ClN₅OS (est.)
	3-Methylphenyl	2-(4-Chlorophenyl)-1,3-benzoxazol-5-yl	Benzoxazole, Cl	C₂₂H₁₅ClN₄OS
	2,4-Dichlorophenyl	(E)-2-Chlorobenzylideneamino	3×Cl	C₁₅H₉Cl₃N₄S
	Phenyl	(E)-2-Hydroxybenzylideneamino	-OH	C₁₅H₁₂N₄OS
	Methyl (triazinone core)	(E)-[4-(Diethylamino)phenyl]methylideneamino	-NH(C₂H₅)₂, S=O	C₁₅H₁₉N₅OS₂

Key Observations :

• Electron-Donating vs. Withdrawing Groups: The target compound’s diethylamino group enhances electron density, contrasting with electron-withdrawing Cl substituents in and . This difference may affect reactivity and binding to biological targets .
• Hydrogen Bonding: The phenolic -OH in the target compound and supports hydrogen bonding, unlike purely hydrophobic substituents in and .
• Steric Effects : The 2-chlorophenyl group in the target compound introduces steric hindrance, comparable to the 3-methylphenyl group in but distinct from smaller substituents like phenyl in .

Physicochemical and Spectral Properties

IR Spectroscopy :

• The C=S stretch in the target compound is expected near 1240–1250 cm⁻¹, consistent with (1243 cm⁻¹) .
• The C=N stretch (Schiff base) appears at ~1590–1600 cm⁻¹, similar to (1596 cm⁻¹) but shifted slightly due to the diethylamino group’s resonance effects .

¹H-NMR :

• The phenolic -OH proton in the target compound may resonate downfield (δ ~9–10 ppm), as seen in (δ 9.55 ppm for NH) .
• Aromatic protons in the diethylamino-substituted phenyl ring (target) are expected at δ 6.5–7.2 ppm, overlapping with other aryl signals .

Molecular Weight and Solubility :

• The target compound’s estimated molecular weight (~420 g/mol) is higher than (C₁₅H₁₂N₄OS: 296 g/mol) due to the diethylamino and Cl substituents. This may reduce aqueous solubility compared to less substituted analogs but improve lipid membrane permeability .

Preparation Methods

Synthesis of the Triazole-Thione Core

The foundational step involves constructing the 1,2,4-triazole-5-thione ring. A widely adopted method derives from the reaction of thiosemicarbazides with acylating agents. For example, Rollas et al. demonstrated that alkyl/aryl isothiocyanates react with hydrazides in ethanol under reflux to form intermediate thiosemicarbazides, which cyclize in 4N sodium hydroxide to yield 1,2,4-triazole-5-thiones. Applied to the target compound, this would involve:

• Reacting 2-chlorophenylhydrazine with carbon disulfide in alkaline conditions to form the thiosemicarbazide intermediate.

• Cyclization via NaOH-mediated intramolecular dehydration to yield 3-(2-chlorophenyl)-1H-1,2,4-triazole-5-thione.

Schiff Base Formation

The methylideneamino side chain is introduced via condensation between the triazole-thione’s primary amine and a carbonyl-containing partner. For this compound, 4-(diethylamino)-2-hydroxybenzaldehyde serves as the aldehyde component. The reaction proceeds in ethanol under acidic or neutral conditions, with stirring at 60–80°C for 6–12 hours.

Key Reaction Parameters:

Parameter	Optimal Condition
Solvent	Ethanol or Methanol
Temperature	60–80°C
Catalyst	None or glacial acetic acid
Reaction Time	6–12 hours
Yield	65–78%

One-Pot Synthesis Method

A streamlined one-pot approach reduces isolation steps and improves efficiency. As detailed in a 2013 study, this method combines thiosemicarbazide synthesis and cyclization in a single reactor:

• Step 1: 2-Chlorophenylhydrazine reacts with 4-(diethylamino)-2-hydroxybenzaldehyde in ethanol to form a hydrazone.

• Step 2: Addition of ammonium thiocyanate and hydrochloric acid induces cyclization, yielding the triazole-thione core.

• Step 3: In situ Schiff base formation with residual aldehyde completes the synthesis.

Advantages:

• Eliminates intermediate purification.

• Reduces solvent use by 40% compared to multi-step methods.

• Achieves comparable yields (70–75%).

Solvent and Catalyst Optimization

Solvent Selection

Polar protic solvents (e.g., ethanol, methanol) enhance reaction kinetics by stabilizing charged intermediates. Ethanol is preferred for its low toxicity and cost. Non-polar solvents like toluene result in incomplete reactions (<30% yield).

Catalytic Additives

• Acetic Acid: Accelerates Schiff base formation by protonating the aldehyde’s carbonyl group.

• Molecular Sieves: Absorb water to shift equilibrium toward product formation, increasing yields by 8–12%.

Characterization and Validation

Spectroscopic Analysis

• IR Spectroscopy: Key peaks include:

  • $\nu(\text{N-H})$: 3250–3350 cm$^{-1}$.

  • $\nu(\text{C=S})$: 1250–1300 cm$^{-1}$.

  • $\nu(\text{C=N})$: 1600–1650 cm$^{-1}$.

• $^1$H NMR: Signals at δ 2.5–3.0 ppm (diethylamino protons) and δ 10.2 ppm (hydroxyl proton) confirm structure.

X-ray Crystallography

Single-crystal studies of analogous triazole-thiones reveal planar triazole rings and E-configuration of the Schiff base. Hydrogen bonding between the thione sulfur and hydroxyl group stabilizes the molecular structure.

Yield Optimization Strategies

Factor	Impact on Yield
Reaction Time	<6 hours: ≤50%; >12 hours: ≤5% increase
Temperature Control	>80°C promotes decomposition
Stoichiometry	1:1.2 (amine:aldehyde) optimal
Purification Method	Recrystallization (ethanol/water) vs. column chromatography (yield loss: 15% vs. 5%)

Challenges and Mitigation

• Byproduct Formation: Oxidative dimerization of the thione group may occur, reduced by inert atmosphere (N$_2$ or Ar).

• Solubility Issues: The compound’s poor solubility in water necessitates ethanol/water mixtures for recrystallization.

Industrial-Scale Considerations

• Continuous Flow Reactors: Minimize thermal degradation via rapid heat dissipation.

• Green Chemistry: Subcritical water as a solvent is under investigation but currently yields <40% .

Q & A

Basic Research Question

• ¹H NMR : Aromatic protons (δ 6.8–8.1 ppm), diethylamino group (δ 1.2–1.4 ppm for CH₃, δ 3.3–3.5 ppm for CH₂) .
• IR : C=N stretch (~1600 cm⁻¹), C=S (~1250 cm⁻¹) .
• Elemental analysis (CHNS) : Deviations >0.3% indicate impurities; recalibrate combustion parameters .

How does solvent choice impact synthesis and stability?

Advanced Research Question
Polar aprotic solvents (DMF, DMSO) enhance imine formation but may degrade thione groups. Ethanol/water mixtures balance solubility and stability. Solvent effects on reaction kinetics can be modeled using Eyring plots (ΔH‡ and ΔS‡) .

What advanced crystallography tools handle twinning or disorder?

Advanced Research Question
The WinGX suite integrates SHELXD for twin law identification and PLATON for validation. For severe disorder (e.g., diethylamino rotation), apply "ISOR" restraints in SHELXL .

How is thermal stability assessed for this compound?

Basic Research Question
TGA-DSC under nitrogen (heating rate 10°C/min) reveals decomposition onset (~220°C). Melting points (mp >250°C) correlate with crystallinity; discrepancies suggest polymorphic forms .

What strategies address low reproducibility in biological assays?

Advanced Research Question
Control solvent residues (e.g., DMSO) via GC-MS and validate purity with HPLC (C18 column, acetonitrile/water). Use MIC assays in triplicate with positive controls (e.g., fluconazole) to minimize false negatives .